Cas no 6468-14-0 (2(3H)-Benzothiazolone, 3-ethyl-)

2(3H)-Benzothiazolone, 3-ethyl- structure
6468-14-0 structure
Product Name:2(3H)-Benzothiazolone, 3-ethyl-
CAS No:6468-14-0
MF:C9H9NOS
MW:179.238860845566
CID:419182
PubChem ID:12280564
Update Time:2025-04-19

2(3H)-Benzothiazolone, 3-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 2(3H)-Benzothiazolone, 3-ethyl-
    • 3-ethyl-1,3-benzothiazol-2-one
    • 3-Ethyl-2,3-dihydrobenzothiazol-2-on
    • 6468-14-0
    • AKOS002760275
    • 3-ethyl-1,3-benzothiazol-2(3H)-one
    • DTXSID50483985
    • PVXFCOPBOYHONF-UHFFFAOYSA-N
    • SCHEMBL513356
    • 3-ethyl-benzothiazol-2-one
    • 3-ethylbenzo[d]thiazol-2(3H)-one
    • MDL: N/A
    • Inchi: 1S/C9H9NOS/c1-2-10-7-5-3-4-6-8(7)12-9(10)11/h3-6H,2H2,1H3
    • InChI Key: PVXFCOPBOYHONF-UHFFFAOYSA-N
    • SMILES: S1C(N(CC)C2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 179.04057
  • Monoisotopic Mass: 179.04048508g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 195
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 45.6Ų

Experimental Properties

  • PSA: 20.31

2(3H)-Benzothiazolone, 3-ethyl- Security Information

  • Storage Condition:(BD626974)

2(3H)-Benzothiazolone, 3-ethyl- Related Literature

Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd